2-chloro-N-({[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-chloro-N-[[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C22H16ClN3O2S/c1-13-6-11-18-19(12-13)28-21(25-18)14-7-9-15(10-8-14)24-22(29)26-20(27)16-4-2-3-5-17(16)23/h2-12H,1H3,(H2,24,26,27,29)
• InChI Key: OZWUWPVAQCBPOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H16ClN3O2S
• Molecular Weight: 421.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry. It includes a benzoxazole ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), and an amide group (a functional group consisting of a carbonyl group linked to a nitrogen atom). These structural features are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The benzoxazole ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the balance of hydrophobic (water-repelling) and hydrophilic (water-attracting) regions in the molecule. Its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by binding to a specific protein in the body and modulating its activity. Without more information, it’s difficult to predict the specific mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions, especially if their properties are not well-known.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and biological activity in more detail. It could also involve modifying its structure to optimize its properties for a specific application.